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Compound of Interest

Compound Name: YM281

Cat. No.: B12405700 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
YM281 is a potent and selective proteolysis-targeting chimera (PROTAC) that induces the

degradation of Enhancer of zeste homolog 2 (EZH2).[1][2] As a heterobifunctional molecule,

YM281 recruits the von Hippel-Lindau (VHL) E3 ubiquitin ligase to the EZH2 protein, leading to

its ubiquitination and subsequent degradation by the proteasome.[1][2] This targeted protein

degradation offers a powerful therapeutic strategy for cancers where EZH2 is overexpressed or

dysregulated. Accurate and consistent preparation of YM281 stock solutions is critical for

obtaining reliable and reproducible results in both in vitro and in vivo studies. This document

provides a detailed protocol for the preparation, storage, and handling of YM281 stock

solutions in dimethyl sulfoxide (DMSO).

Data Presentation
Table 1: Chemical and Physical Properties of YM281

Property Value

CAS Number 2230914-84-6

Molecular Formula C₅₆H₇₁N₇O₉S

Molecular Weight 1018.27 g/mol [3]

Appearance Solid powder[3]
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Table 2: Solubility of YM281
Solvent Concentration Notes

DMSO 125 mg/mL (122.76 mM)

Requires ultrasonication and

warming to 60°C for complete

dissolution.[3]

Table 3: Recommended Storage Conditions
Format

Storage
Temperature

Duration Notes

Solid Powder -20°C 3 years[3]
Protect from light and

moisture.

DMSO Stock Solution -80°C 1 year[3]

Aliquot to avoid

repeated freeze-thaw

cycles.

Experimental Protocols
Materials

YM281 powder

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber-colored microcentrifuge tubes or glass vials

Calibrated analytical balance

Vortex mixer

Water bath or sonicator

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Protocol for Preparing a 10 mM YM281 Stock Solution in
DMSO
1. Calculation:

To prepare a 10 mM stock solution, the required mass of YM281 needs to be calculated

based on its molecular weight (1018.27 g/mol ).

Mass (mg) = 10 mM * 1018.27 g/mol * Volume (L) * 1000 mg/g

For example, to prepare 1 mL (0.001 L) of a 10 mM stock solution:

Mass (mg) = 10 * 1018.27 * 0.001 * 1000 = 10.18 mg

2. Weighing the Compound:

Don appropriate PPE.

Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the calculated mass of YM281 powder directly into the tared tube.

3. Dissolution:

Add the calculated volume of anhydrous DMSO to the tube containing the YM281 powder.

Cap the tube securely and vortex thoroughly for 2-3 minutes.

Due to the high concentration and nature of the compound, gentle warming and sonication

are recommended to ensure complete dissolution.[3]

Warming: Place the tube in a water bath set to a maximum of 60°C for 5-10 minutes.

Sonication: Alternatively, or in combination with warming, sonicate the tube in a bath

sonicator for 10-15 minutes.

Visually inspect the solution to ensure there are no visible particles or precipitate. The

solution should be clear.
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4. Aliquoting and Storage:

Once the YM281 is completely dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile, amber microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw

cycles, which can lead to compound degradation and precipitation.

Label each aliquot clearly with the compound name (YM281), concentration (10 mM),

solvent (DMSO), and the date of preparation.

Store the aliquots at -80°C for long-term storage.[3]

5. Quality Control:

It is good practice to confirm the concentration of the final stock solution using a suitable

analytical method, such as High-Performance Liquid Chromatography (HPLC), if available.

When preparing working solutions for cell-based assays, ensure the final concentration of

DMSO is kept low (typically below 0.1% v/v) to avoid solvent-induced cytotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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